Cas no 2639443-52-8 (tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate)

• Product Name: tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate
• CAS No: 2639443-52-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5651955
• PubChem ID: 165903723
• Update Time: 2025-05-20

tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-[1-(methylamino)cyclopropyl]furan-2-carboxylate
• EN300-27782668
• 2639443-52-8
• tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate

• Inchi： 1S/C13H19NO3/c1-12(2,3)17-11(15)9-5-6-10(16-9)13(14-4)7-8-13/h5-6,14H,7-8H2,1-4H3
• InChI Key： ODSWFMIRGZJMCL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC(C)(C)C)=CC=C1C1(CC1)NC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.5Ų

Additional information on tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate

Comprehensive Overview of tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate (CAS No. 2639443-52-8)

tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate (CAS No. 2639443-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan carboxylates, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the cyclopropyl and methylamino moieties, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate has surged due to their potential in addressing challenges such as drug resistance and sustainable agriculture. Researchers are particularly interested in its bioactive properties, which could lead to breakthroughs in treating chronic diseases or enhancing crop protection. The compound's CAS No. 2639443-52-8 is frequently searched in scientific databases, reflecting its growing relevance in academia and industry.

The synthesis of tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate involves multi-step organic reactions, often starting from readily available furan derivatives. Key steps include the introduction of the cyclopropyl ring and subsequent functionalization with a methylamino group. These modifications are critical for tuning the compound's physicochemical properties, such as solubility and stability, which are essential for its potential applications. The tert-butyl ester group further enhances its suitability for prodrug development.

From an environmental perspective, the compound's green chemistry potential is a hot topic. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with global trends toward sustainable chemical production, a subject frequently queried in AI-driven research tools. Additionally, the compound's role in precision medicine and targeted drug delivery systems is under investigation, addressing common search queries about personalized healthcare solutions.

Analytical characterization of tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are vital for regulatory compliance and reproducibility in research. The compound's CAS No. 2639443-52-8 serves as a unique identifier in patent filings and scientific literature, underscoring its intellectual property significance.

Future research directions for this compound may include exploring its structure-activity relationships (SAR) and optimizing its pharmacokinetic profile. Given the rising interest in small-molecule therapeutics, tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate could play a pivotal role in next-generation treatments. Its compatibility with high-throughput screening platforms also makes it a valuable asset in drug discovery pipelines.

In summary, tert-butyl 5-1-(methylamino)cyclopropylfuran-2-carboxylate (CAS No. 2639443-52-8) represents a compelling area of study at the intersection of chemistry and life sciences. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical methodologies, position it as a compound of enduring interest. As scientific inquiries continue to evolve, this molecule is poised to remain a focal point in both academic and industrial research landscapes.